Cas no 42055-80-1 (4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-)

• Product Name: 4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-
• CAS No: 42055-80-1
• MF: C₁₈H₁₉F₃N₄O₂
• MW: 380.364274263382
• CID: 2636768
• PubChem ID: 3039028
• Update Time: 2025-04-21

4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)- Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-[6-piperidin-1-yl-2-[3-(trifluoromethyl)phenyl]pyrimidin-4-yl]acetamide
• 4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-
• DTXSID80194895
• N-Hydroxy-2-(6-(piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)pyrimidin-4-yl)acetamide
• N-Hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-4-pyrimidineacetamide
• 4-Pyrimidineacetohydroxamic acid, 6-piperidino-2-(alpha,alpha,alpha-trifluoro-m-tolyl)-
• 42055-80-1
• DTXCID20117386

• Inchi： 1S/C18H19F3N4O2/c19-18(20,21)13-6-4-5-12(9-13)17-22-14(11-16(26)24-27)10-15(23-17)25-7-2-1-3-8-25/h4-6,9-10,27H,1-3,7-8,11H2,(H,24,26)
• InChI Key： KMCPBXWINUEVMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=NC(CC(NO)=O)=CC(=N1)N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 380.14601
• Monoisotopic Mass: 380.14601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.343
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.559